Cas no 3965-53-5 (Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester)

Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester structure

3965-53-5 structure

Product Name:Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester

CAS No:3965-53-5

MF:C₁₆H₁₄O₆S

MW:334.343763828278

MDL:MFCD00554862

CID:310859

PubChem ID:77583

Update Time:2025-04-19

Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester
- methyl 4-(4-methoxycarbonylphenyl)sulfonylbenzoate
- 4,4′-Sulfonylbis(Methyl benzoate)
- 4,4'-dicarbom
- 4,4'-Sulfonyl-di-benzoesaeure-dimethylester
- 4,4'-sulfonyl-di-benzoic acid dimethyl ester
- Benzoic acid,4,4'-sulfonylbis-,dimethyl ester
- Benzoic acid,4,4'-sulfonyldi-,dimethyl ester
- Bis-(4-methoxycarbonyl-phenyl)-sulfon
- dimethyl 4,4'-sulfonylbis(benzoate)
- Dimethyl 4,4'-sulfonyldibenzoate
- Dimethyl 4,4'-sulphonyldibenzoate
- DIMETHYL DIPHENYL SULFONE 4,4'-DICARBOXYLATE
- Diphenylsulfon-dicarbonsaeure-(4.4')-dimethylester
- methyl 4-{[4-(methoxycarbonyl)phenyl]sulfonyl}benzoate
- NS00049357
- Benzoic acid, 4,4'-sulfonyldi-, dimethyl ester
- FT-0712669
- AKOS024364965
- 3965-53-5
- DTXSID00192757
- EINECS 223-577-2
- YQYRQRUZQNRJIW-UHFFFAOYSA-N
- Benzoic acid, sulfonyl di-p,p'-dimethyl ester
- SCHEMBL68518
- Benzoic acid, 4,4'-sulfonylbis-, dimethyl ester
- 4,4'-Sulfonylbis(methyl benzoate)
- MDL： MFCD00554862
- Inchi： 1S/C16H14O6S/c1-21-15(17)11-3-7-13(8-4-11)23(19,20)14-9-5-12(6-10-14)16(18)22-2/h3-10H,1-2H3
- InChI Key： YQYRQRUZQNRJIW-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C(=O)OC)=CC=1)(C1C=CC(C(=O)OC)=CC=1)(=O)=O

Computed Properties

Exact Mass: 334.05100
Monoisotopic Mass: 334.051
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 477
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 95.1A^2

Experimental Properties

Color/Form: White or light gray powder
Density: 1.3994 (rough estimate)
Melting Point: 195-196 °C(lit.)
Boiling Point: 441.15°C (rough estimate)
Flash Point: 259.5°C
Refractive Index: 1.5300 (estimate)
PSA: 95.12000
LogP: 3.17340
Solubility: Not determined

Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester Security Information

WGK Germany：3
Safety Instruction： S24/25
Safety Term：S24/25

Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester Customs Data

HS CODE：2916399090
Customs Data：

China Customs Code:
2916399090

Overview:

2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB163309-1 g	1-(4-Chlorophenyl)-3-(4-phenoxyphenyl)urea	3965-53-5	1 g	€211.30	2023-07-20
abcr	AB163309-5 g	1-(4-Chlorophenyl)-3-(4-phenoxyphenyl)urea	3965-53-5	5 g	€377.50	2023-07-20
abcr	AB163309-10 g	1-(4-Chlorophenyl)-3-(4-phenoxyphenyl)urea	3965-53-5	10 g	€482.50	2023-07-20
abcr	AB163309-1g	1-(4-Chlorophenyl)-3-(4-phenoxyphenyl)urea; .	3965-53-5	1g	€211.30	2024-06-12
abcr	AB163309-5g	1-(4-Chlorophenyl)-3-(4-phenoxyphenyl)urea; .	3965-53-5	5g	€377.50	2024-06-12
abcr	AB163309-10g	1-(4-Chlorophenyl)-3-(4-phenoxyphenyl)urea; .	3965-53-5	10g	€482.50	2024-06-12

Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:3965-53-5)Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester

Order Number:A1210088

Stock Status:in Stock

Quantity:5g/10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 03:53

Price ($):224.0/286.0

Email:sales@amadischem.com

Product Official Link

Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester Related Literature

1. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528

Related Categories

3965-53-5 (Benzoic acid,4,4'-sulfonylbis-, 1,1'-dimethyl ester) Related Products

Recommended suppliers